Cas no 954663-56-0 (N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide)

• Product Name: N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide
• CAS No: 954663-56-0
• MF: C₂₃H₂₄N₂O₃S
• MW: 408.513264656067
• CID: 6510195
• Update Time: 2025-10-30

N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[1,2,3,4-tetrahydro-2-(propylsulfonyl)-7-isoquinolinyl]-

• Inchi： 1S/C23H24N2O3S/c1-2-14-29(27,28)25-13-12-17-10-11-20(15-19(17)16-25)24-23(26)22-9-5-7-18-6-3-4-8-21(18)22/h3-11,15H,2,12-14,16H2,1H3,(H,24,26)
• InChI Key： VMDAUJAKSCLCNW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCN(S(CCC)(=O)=O)C3)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide

Recent Advances in the Study of N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS: 954663-56-0)

The compound N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS: 954663-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and tetrahydroisoquinoline moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This inhibition leads to a marked reduction in tumor cell viability and proliferation, making it a potential candidate for targeted cancer therapy.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution properties. Animal studies indicate that the molecule has good oral bioavailability and can effectively penetrate target tissues, including tumors. These findings are crucial for the development of oral formulations, which could enhance patient compliance and convenience in clinical settings.

In addition to its anticancer properties, recent studies have explored the anti-inflammatory effects of N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide. Researchers have identified its ability to suppress pro-inflammatory cytokines and chemokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual therapeutic potential of this compound makes it a particularly attractive candidate for further development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its specificity and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS: 954663-56-0) represents a promising therapeutic agent with multifaceted applications in oncology and inflammation. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical use.